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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Dimethyl terephthalate-d4 (DMT-d4), a deuterated internal standard crucial for quantitative
analysis in various research fields. This document details available suppliers, presents key
guantitative data, and outlines detailed experimental protocols for its use in mass spectrometry-
based assays.

Introduction to Dimethyl Terephthalate-d4

Dimethyl terephthalate-d4 is the deuterium-labeled form of Dimethyl terephthalate (DMT), an
organic compound widely used in the production of polyesters.[1][2] In the realm of scientific
research, DMT-d4 serves as an invaluable internal standard for quantitative analyses,
particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-
mass spectrometry (LC-MS).[2] The incorporation of stable heavy isotopes like deuterium
allows for precise quantification by correcting for variations during sample preparation and
analysis.[2]

Commercial Suppliers of Dimethyl Terephthalate-d4

Several reputable chemical suppliers offer Dimethyl terephthalate-d4 for research purposes.
The primary suppliers identified are Sigma-Aldrich (a subsidiary of Merck), MedChemExpress,
and Chiron, often distributed through partners like ESSLAB. These suppliers provide the
compound in various purities and formulations to suit different analytical needs.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1340465?utm_src=pdf-interest
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35748089/
https://www.medchemexpress.com/dimethyl-terephthalate-d4.html
https://www.medchemexpress.com/dimethyl-terephthalate-d4.html
https://www.medchemexpress.com/dimethyl-terephthalate-d4.html
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data of Commercial Dimethyl
Terephthalate-d4

The following tables summarize the key quantitative data for Dimethyl terephthalate-d4
available from the identified commercial suppliers. Researchers should always request a lot-
specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Table 1. General and Chemical Properties

Property Value Source

_ 1,4-Benzenedicarboxylic acid-
Chemical Name ) [3]
d4, dimethyl ester

Terephthalic Acid-d4 Dimethyl
Synonyms [3]
Ester; DMT-d4

CAS Number 74079-01-9 [4]
Molecular Formula C10HeD404 [3]
Molecular Weight 198.21 g/mol [3]
Appearance Solid

Melting Point 139-141 °C [3]

Table 2: Supplier-Specific Product Information

Supplier Product Number Isotopic Purity Formulation

Sigma-Aldrich 617172 =98 atom % D Solid

Not explicitly stated on
MedChemExpress HY-Y0383S the data sheet, but a Solid

CoAis available.

Not explicitly stated on
Chiron (via ESSLAB) 12323.10-K-I10 the data sheet, but a

CoAis available.

1000 pg/mL in
isooctane
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Experimental Protocols

Dimethyl terephthalate-d4 is predominantly used as an internal standard in chromatographic
methods coupled with mass spectrometry to ensure the accuracy and precision of
quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Phthalate Analysis

This protocol is adapted from a validated method for the determination of phthalates in wine,
where DMP-d4 is explicitly used as an internal standard.[5]

1. Reagents and Materials:

o Dimethyl terephthalate-d4 (DMP-d4) internal standard solution (e.g., 10 pg/mL in a suitable
solvent like isohexane).

o Calibration standards of the target phthalate analytes.

e Sample matrix (e.g., wine, environmental water sample, biological extract).
o Extraction solvent (e.g., isohexane).

e Anhydrous sodium sulfate for drying.

2. Sample Preparation:

e To a known volume of the sample, add a precise volume of the DMP-d4 internal standard
solution.

» Perform a liquid-liquid extraction with an appropriate volume of isohexane.
o Separate the organic layer and dry it over anhydrous sodium sulfate.
o Concentrate the extract to a final volume under a gentle stream of nitrogen.

o Transfer the final extract to a GC vial for analysis.
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3. GC-MS Instrumental Parameters:

e Gas Chromatograph: Agilent 7890B or equivalent.

e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
* Injector: Splitless mode at 280°C.

e Oven Program: Initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 10°C/min,
and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Mass Spectrometer: Agilent 5977A or equivalent.
 lonization Mode: Electron lonization (El) at 70 eV.

e Acquisition Mode: Selected lon Monitoring (SIM). Monitor characteristic ions for the target
analytes and DMP-d4 (e.g., m/z 167 for DMP-d4).

4. Quantification:

o Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of DMP-d4 against the analyte concentration.

o Determine the concentration of the analyte in the samples by interpolating the peak area
ratio from the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Protocol

While a specific protocol from a supplier for DMT-d4 in LC-MS was not found, a general
protocol can be established based on its properties and common practices for similar
compounds.

1. Reagents and Materials:
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Dimethyl terephthalate-d4 internal standard solution (e.g., 1 pg/mL in a suitable solvent like
acetonitrile).

Calibration standards of the target analytes.
Sample matrix.
Mobile phase A: Water with 0.1% formic acid.
Mobile phase B: Acetonitrile with 0.1% formic acid.
. Sample Preparation:
Spike a known amount of the sample with the DMP-d4 internal standard solution.
Perform a protein precipitation with cold acetonitrile if the sample is biological in nature.
Centrifuge the sample and transfer the supernatant to a new tube.
Evaporate the solvent and reconstitute the residue in the initial mobile phase composition.
Transfer the final solution to an LC vial.
. LC-MS/MS Instrumental Parameters:
Liquid Chromatograph: Shimadzu Nexera or equivalent.
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

Mobile Phase Gradient: A suitable gradient from 5% to 95% mobile phase B over several
minutes.

Flow Rate: 0.3 mL/min.
Column Temperature: 40°C.
Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

lonization Mode: Electrospray lonization (ESI) in positive mode.
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Acquisition Mode: Multiple Reaction Monitoring (MRM). Determine the precursor and product
ions for the target analytes and DMP-d4.

N

. Quantification:

Construct a calibration curve based on the peak area ratios of the analyte to the internal
standard versus the analyte concentration.

Calculate the concentration of the analyte in the samples from the calibration curve.

Visualizations
Supplier Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable commercial supplier
for Dimethyl terephthalate-d4.
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Supplier Selection Workflow for Dimethyl terephthalate-d4
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Caption: A flowchart outlining the process for selecting a commercial supplier of Dimethyl
terephthalate-d4.

Experimental Workflow for Quantification using DMT-d4

This diagram shows a typical experimental workflow for using Dimethyl terephthalate-d4 as
an internal standard in a quantitative analysis.
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Experimental Workflow for Quantification with DMT-d4 Internal Standard
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Caption: A diagram illustrating the key steps in a quantitative analysis using Dimethyl
terephthalate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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